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Abstract
5-Amino-2-mercaptobenzimidazole (5-AMB) is a versatile heterocyclic compound featuring a

benzimidazole core with amino and thiol functionalities. This guide provides a comprehensive

overview of its chemical and physical properties, synthesis, and diverse applications, with a

focus on its roles in corrosion inhibition, nanotechnology, and biomedicine. Detailed

experimental protocols for its synthesis and key applications are presented, alongside a

summary of its quantitative data. Furthermore, this document illustrates key experimental

workflows and reaction mechanisms through structured diagrams to facilitate a deeper

understanding of its utility in research and development.

Chemical and Physical Properties
5-Amino-2-mercaptobenzimidazole is an off-white to light brown crystalline powder. Its core

structure, a fusion of benzene and imidazole rings, along with its reactive amino and thiol

groups, underpins its diverse chemical reactivity and wide-ranging applications.
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Property Value

IUPAC Name 5-amino-1,3-dihydro-2H-benzimidazole-2-thione

CAS Number 2818-66-8

Molecular Formula C₇H₇N₃S

Molecular Weight 165.22 g/mol

Canonical SMILES C1=CC2=C(C=C1N)NC(=S)N2

InChI Key BXDMTLVCACMNJO-UHFFFAOYSA-N

Physical Properties
Property Value Source

Melting Point 240-244 °C

Appearance Off-white to light brown solid [1]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[1]

Spectral Data
Technique Data

¹H-NMR (DMSO-d₆)

δ: 4.98 (br. s, 2H, -NH₂), 6.40-6.43 (m, 2H, Ar-

H), 6.81-6.85 (d, J=9.0 Hz, 1H, Ar-H), 12.06 (br.

s, 1H, -NH)[1]

¹³C-NMR (DMSO-d₆)
δ: 165.9 (C=S), 144.9, 133.4, 123.6, 109.8, 94.4

(Ar-C)[1]

IR (KBr, cm⁻¹)
3362, 3295, 3173 (-NH₂ and -NH stretching),

1637, 1622, 1507 (C=C and C=N stretching)[1]
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The most common synthetic route to 5-Amino-2-mercaptobenzimidazole involves the

reduction of its nitro precursor, 2-mercapto-5-nitrobenzimidazole.

Experimental Protocol: Reduction of 2-Mercapto-5-
nitrobenzimidazole[2]
Materials:

2-Mercapto-5-nitrobenzimidazole

Iron fillings

Ethanol

Water

Concentrated Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate solution

Celite

Procedure:

A mixture of 2-mercapto-5-nitrobenzimidazole (10.0 g), iron fillings (8.0 g), ethanol (80 mL),

and water (10 mL) is placed in a round-bottom flask and refluxed.

Concentrated HCl (1.2 mL) is added dropwise over approximately 12 minutes to the refluxing

mixture.

The resulting dark brown mixture is refluxed for an additional 1.5 hours.

The reaction mixture is then cooled in an ice bath and neutralized to pH 7.0 with a saturated

sodium bicarbonate solution.

The mixture is diluted with ethanol (50 mL), slurried with celite (0.82 g), and filtered through a

bed of celite.
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The filter cake is washed with ethanol (3 x 100 mL).

The combined filtrate is concentrated under reduced pressure to yield a light brown solid.

The crude product is crystallized from hot water to afford 5-Amino-2-
mercaptobenzimidazole as a light brown solid.
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Click to download full resolution via product page

Synthesis workflow for 5-Amino-2-mercaptobenzimidazole.

Applications in Research and Development
5-Amino-2-mercaptobenzimidazole has demonstrated significant potential in several

scientific and industrial fields due to its unique molecular structure.

Corrosion Inhibition
5-AMB is an effective corrosion inhibitor for various metals, including copper and steel.[2][3] It

forms a protective self-assembled monolayer on the metal surface, mitigating corrosion. The

inhibition mechanism involves the adsorption of the molecule onto the metal surface through

the sulfur and nitrogen atoms, which act as active centers.[2][3]

Materials:

Copper foil (99.99% purity)

Ethanol

5-Amino-2-mercaptobenzimidazole

3 wt.% aqueous NaCl solution

Deionized water

Nitrogen gas

Procedure:

Sample Preparation: Copper foils are cut into 1 cm x 1 cm samples.

Formation of Adsorbed Layer: The copper samples are immersed overnight in a 1 mM

ethanolic solution of 5-Amino-2-mercaptobenzimidazole.

Rinsing and Drying: After immersion, the samples are briefly rinsed with deionized water and

pure ethanol, and then dried under a stream of nitrogen gas.
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Electrochemical Measurements: The inhibitor-coated copper samples are then subjected to

electrochemical measurements (e.g., potentiodynamic polarization, electrochemical

impedance spectroscopy) in a 3 wt.% aqueous NaCl solution to evaluate the corrosion

inhibition efficiency.

Sample Preparation

Inhibitor Application

Evaluation

Copper Foil

Overnight Immersion in 5-AMB Solution

Rinsing and Drying

Electrochemical Measurements in NaCl

Corrosion Inhibition Data
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Workflow for evaluating corrosion inhibition.

Nanotechnology: Functionalization of Gold
Nanoparticles
The thiol group in 5-AMB allows for its strong covalent attachment to the surface of gold

nanoparticles (AuNPs), enabling their functionalization for various applications, including as
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antimicrobial agents.

A one-pot synthesis method can be employed for the preparation of 5-AMB functionalized gold

nanoparticles.

Materials:

Tetrachloroauric(III) acid (HAuCl₄) solution

5-Amino-2-mercaptobenzimidazole solution

Deionized water

Procedure:

Prepare aqueous solutions of HAuCl₄ and 5-Amino-2-mercaptobenzimidazole.

In a typical synthesis, an aqueous solution of 5-Amino-2-mercaptobenzimidazole is added

to an aqueous solution of HAuCl₄ under vigorous stirring.

The reaction mixture is stirred for a specified period, during which the gold salt is reduced by

the thiol group of 5-AMB, leading to the formation of functionalized gold nanoparticles.

The formation of the nanoparticles can be monitored by observing the color change of the

solution and can be further characterized by UV-Vis spectroscopy and transmission electron

microscopy (TEM).

Biomedical Applications
While 5-AMB itself has limited antimicrobial activity, its functionalization onto gold nanoparticles

significantly enhances its efficacy. These functionalized nanoparticles have shown potent

antibacterial activity against various bacterial strains.
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Compound/Nanoparticle Minimum Inhibitory Concentration (MIC)

5-Amino-2-mercaptobenzimidazole >128 µg/mL

Gold Nanoparticles >256 µg/mL

5-AMB Functionalized AuNPs ~2 µg/mL

Benzimidazole derivatives are known to be effective enzyme inhibitors. While direct studies on

5-AMB are limited, its derivatives have shown potent inhibitory activity against enzymes like

tyrosinase and α-glucosidase.[4][5] For instance, Schiff base derivatives of 5-amino-1H-

benzo[d]imidazole-2(3H)-thione have demonstrated significant tyrosinase inhibitory activity with

IC₅₀ values in the nanomolar to low micromolar range.[4] This suggests that 5-AMB is a

valuable scaffold for designing potent enzyme inhibitors.

The proposed mechanism for tyrosinase inhibition by mercaptobenzimidazole derivatives

involves the chelation of the copper ions in the active site of the enzyme by the sulfur and

nitrogen atoms of the inhibitor.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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